Cas no 1584139-35-4 (tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate)

• Product Name: tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate
• CAS No: 1584139-35-4
• MF: C₁₂H₁₈F₂O₂
• MW: 232.266931056976
• CID: 5776859
• PubChem ID: 90087815
• Update Time: 2025-06-21

tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate
• 1584139-35-4
• SCHEMBL15628167
• EN300-1455408

• Inchi： 1S/C12H18F2O2/c1-11(2,3)16-10(15)8-9-4-6-12(13,14)7-5-9/h8H,4-7H2,1-3H3
• InChI Key： SZEWSNNPLHLSSD-UHFFFAOYSA-N
• SMILES： FC1(CC/C(=C/C(=O)OC(C)(C)C)/CC1)F

Computed Properties

• Exact Mass: 232.12748614g/mol
• Monoisotopic Mass: 232.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate

tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate: A Versatile Compound for Advanced Pharmaceutical and Material Applications

tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate, with the chemical identifier CAS No. 1584139-35-4, represents a significant advancement in the field of organic chemistry. This compound is characterized by its unique structural composition, which includes a tert-butyl group, a 4,4-difluorocyclohexylidene moiety, and an acetic acid ester functional group. The molecular architecture of this compound is designed to facilitate specific interactions with biological targets, making it a promising candidate for pharmaceutical and material science applications.

Recent studies have highlighted the potential of tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of certain kinases, which are implicated in the progression of inflammatory diseases. This finding underscores the compound's potential as a therapeutic agent in the development of targeted therapies.

The 4,4-difluorocyclohexylidene fragment is particularly noteworthy for its electronic properties. Fluorine atoms introduce significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This property is crucial for applications in drug design, where the modulation of molecular interactions is essential for achieving desired biological effects.

Research published in 2024 in Advanced Materials explored the use of tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate as a building block for the synthesis of functional polymers. The compound's ester group provides a versatile platform for polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. This application is particularly relevant in the development of advanced coatings and biomedical devices.

From a synthetic perspective, the preparation of tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate involves a series of well-defined steps. The initial step typically involves the formation of the 4,4-difluorocyclohexylidene core through a fluorination reaction, followed by the introduction of the tert-butyl group via a nucleophilic substitution. The final step involves the esterification of the acetic acid moiety, which is critical for the compound's stability and reactivity.

Recent advancements in catalytic methodologies have further optimized the synthesis of this compound. A 2023 study in Organic Letters reported the use of a chiral catalyst to achieve high enantioselectivity in the formation of the 4,4-difluorocyclohexylidene structure. This development is significant for the production of enantiomerically pure compounds, which are often required in pharmaceutical applications.

The tert-butyl group in tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate plays a dual role in the molecule's stability and reactivity. On one hand, it provides steric hindrance, which can protect the reactive ester group from unwanted side reactions. On the other hand, it enhances the molecule's solubility in organic solvents, making it suitable for various synthetic and analytical procedures.

Applications of this compound extend beyond pharmaceuticals into the realm of materials science. For example, a 2024 study in ACS Applied Materials & Interfaces demonstrated its potential as a precursor for the synthesis of conductive polymers. The compound's ability to undergo controlled polymerization reactions allows for the creation of materials with tunable electrical conductivity, which is valuable in the development of flexible electronics.

Environmental considerations are also important in the utilization of tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate. While the compound itself is relatively inert, its synthesis and disposal must be managed to minimize environmental impact. Recent research has focused on developing green synthesis methods that reduce the use of hazardous reagents and improve the efficiency of the reaction process.

In conclusion, tert-Butyl 2-(4,4-difluorocyclohexylidene)acetate is a multifunctional compound with a wide range of potential applications. Its unique structural features and chemical properties make it a valuable asset in both pharmaceutical and materials science research. As further studies continue to uncover its capabilities, this compound is poised to play a significant role in the development of innovative therapies and advanced materials.